Cas no 2411336-86-0 ((2E)-4-(dimethylamino)-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}but-2-enamide
• CAS No: 2411336-86-0
• MF: C₁₅H₂₆N₂O₃
• MW: 282.378544330597
• CID: 5358486
• PubChem ID: 146097909
• Update Time: 2025-10-31

(2E)-4-(dimethylamino)-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174048
• (2E)-4-(dimethylamino)-N-{[1-(4-hydroxyoxan-4-yl)cyclopropyl]methyl}but-2-enamide
• (E)-4-(Dimethylamino)-N-[[1-(4-hydroxyoxan-4-yl)cyclopropyl]methyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}but-2-enamide

• Inchi： 1S/C15H26N2O3/c1-17(2)9-3-4-13(18)16-12-14(5-6-14)15(19)7-10-20-11-8-15/h3-4,19H,5-12H2,1-2H3,(H,16,18)/b4-3+
• InChI Key： OVXGQWVAHCVKEN-ONEGZZNKSA-N
• SMILES： OC1(CCOCC1)C1(CNC(/C=C/CN(C)C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 369
• XLogP3: 0.5
• Topological Polar Surface Area: 61.8

Additional information on (2E)-4-(dimethylamino)-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}but-2-enamide

Comprehensive Overview of (2E)-4-(dimethylamino)-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}but-2-enamide (CAS No. 2411336-86-0)

The compound (2E)-4-(dimethylamino)-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}but-2-enamide (CAS No. 2411336-86-0) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex nomenclature reflects its intricate molecular architecture, which combines a cyclopropylmethyl moiety, a hydroxyoxan (tetrahydro-2H-pyran) ring, and an enamide functional group. This combination of features makes it a promising candidate for various pharmaceutical applications, particularly in the development of targeted therapies and small-molecule inhibitors.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. Researchers have speculated that its dimethylamino and enamide groups could interact with specific enzyme active sites or receptor binding pockets. This has led to increased interest in its structure-activity relationship (SAR), particularly in the context of neurodegenerative diseases and inflammatory disorders, which are among the most searched topics in biomedical research today. The compound's CAS No. 2411336-86-0 is frequently queried in scientific databases, underscoring its relevance in contemporary drug development.

From a synthetic chemistry perspective, the preparation of (2E)-4-(dimethylamino)-N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}but-2-enamide presents several challenges due to its stereochemistry and functional group diversity. The hydroxyoxan ring, for instance, requires precise stereocontrol during synthesis, while the enamide linkage demands careful optimization to avoid isomerization or degradation. These synthetic hurdles have spurred the development of novel catalytic methods and protection strategies, topics that are highly searched in organic chemistry forums and academic literature.

In addition to its pharmaceutical potential, this compound has also been explored in material science applications. Its amphiphilic nature, derived from the hydrophilic hydroxyoxan and lipophilic dimethylamino groups, makes it a candidate for supramolecular assemblies and drug delivery systems. Such applications align with the growing interest in smart materials and nanotechnology, which dominate search trends in applied chemistry.

As the scientific community continues to investigate CAS No. 2411336-86-0, its mechanistic insights and therapeutic potential remain at the forefront of research. Whether as a lead compound for drug discovery or a building block for advanced materials, its versatility ensures its place in the lexicon of modern chemical innovation.